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Compound of Interest

Compound Name: Ryanodol

Cat. No.: B1680354 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ryanodine is a plant alkaloid that serves as a potent and specific modulator of ryanodine

receptors (RyRs), which are intracellular calcium release channels located on the sarcoplasmic

and endoplasmic reticulum.[1][2] Its dose-dependent effects make it a critical tool in studying

calcium signaling, muscle contraction, and various associated pathologies.[3][4] At nanomolar

concentrations, ryanodine locks the RyR into a sub-conductance open state, while at

micromolar concentrations, it leads to the complete closure of the channel.[1][5] This document

provides detailed protocols for the preparation of ryanodine stock solutions to ensure

experimental reproducibility and accuracy.

Data Presentation

The following table summarizes the key quantitative data for ryanodine.
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Property Value Source(s)

Molecular Weight 493.55 g/mol [6][7][8]

Molecular Formula C₂₅H₃₅NO₉ [6][8]

Purity ≥98% (HPLC) [6][7][8]

Solubility in DMSO Up to 25 mM (12.34 mg/mL) [6][7]

Solubility in Ethanol Up to 10 mM (4.94 mg/mL) [6][7]

Storage (Solid) Desiccate at -20°C [6][7]

Stock Solution Storage

-20°C for up to 1 month; -80°C

for up to 6 months. It is

recommended to prepare fresh

solutions.

[3][8][9]

Experimental Protocols

Materials

Ryanodine powder (≥98% purity)

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof, absolute)

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator

Protocol 1: Preparation of a 25 mM Ryanodine Stock Solution in DMSO

This protocol is suitable for experiments requiring a high concentration stock solution.
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Pre-warm Ryanodine: Allow the vial of ryanodine powder to equilibrate to room temperature

before opening to prevent condensation.

Weigh Ryanodine: Accurately weigh the desired amount of ryanodine powder. For example,

to prepare 1 mL of a 25 mM stock solution, weigh out 12.34 mg of ryanodine (M.Wt: 493.55).

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the ryanodine

powder. For a 25 mM solution, add 1 mL of DMSO to 12.34 mg of ryanodine.

Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, use a sonicator

for a short period to aid dissolution.[3] Visually inspect the solution to ensure no particulates

are present.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[3] Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.[3]

Protocol 2: Preparation of a 10 mM Ryanodine Stock Solution in Ethanol

This protocol is an alternative for experiments where DMSO may interfere with the biological

system.

Equilibrate Ryanodine: Bring the vial of ryanodine powder to room temperature before use.

Weigh Ryanodine: Weigh the required mass of ryanodine. To prepare 1 mL of a 10 mM stock

solution, use 4.94 mg of ryanodine.

Dissolve in Ethanol: Add the calculated volume of absolute ethanol. For a 10 mM solution,

add 1 mL of ethanol to 4.94 mg of ryanodine.

Mix Thoroughly: Vortex the solution until the ryanodine is completely dissolved.

Aliquot and Store: Dispense the stock solution into single-use aliquots and store at -20°C for

up to one month.[9]
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Experimental Workflow: Ryanodine Stock Solution Preparation

Start: Obtain Ryanodine Powder

Equilibrate Ryanodine to Room Temperature

Weigh Ryanodine Powder

Add Anhydrous Solvent (DMSO or Ethanol)

Vortex/Sonicate to Dissolve

Visually Inspect for Complete Dissolution

Not Dissolved

Aliquot into Single-Use Tubes

Dissolved

Store at -20°C or -80°C

End: Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for preparing ryanodine stock solutions.
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Signaling Pathway: Ryanodine Receptor-Mediated Calcium Release
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Caption: Ryanodine receptor signaling in muscle cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

